Cas no 1696174-21-6 (Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl)-)

• Product Name: Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl)-
• CAS No: 1696174-21-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5907918
• PubChem ID: 106670025
• Update Time: 2025-05-26

Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl)-
• EN300-725379
• 1696174-21-6
• 2-(3,4-Dihydroxypyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H13NO3/c13-7-8-3-1-2-4-9(8)12-5-10(14)11(15)6-12/h1-4,7,10-11,14-15H,5-6H2
• InChI Key： SDWOUGPFNDIJKL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1N1CC(O)C(O)C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±24.0 °C(Predicted)
• pka: 13.86±0.40(Predicted)

Additional information on Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl)-

Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) and Its Significance in Modern Chemical Research

Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl), with the CAS number 1696174-21-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both aldehyde and hydroxyl functional groups, coupled with a pyrrolidinyl moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The structural composition of Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) is a testament to the ingenuity of organic synthesis. The combination of a benzaldehyde core with a dihydroxy-substituted pyrrolidine ring introduces unique electronic and steric properties that can be exploited in various chemical reactions. This compound’s ability to participate in multiple types of interactions, including hydrogen bonding and π-stacking, makes it an attractive candidate for designing novel molecular recognition systems.

In recent years, there has been a surge in research focused on the development of bioactive molecules derived from heterocyclic compounds. The pyrrolidinyl group in Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) is particularly noteworthy, as it is known to enhance the solubility and bioavailability of attached molecules. This property is crucial in pharmaceutical applications where oral or parenteral administration is desired. The dihydroxy substituents further contribute to the molecule’s hydrophilicity, making it an excellent candidate for designing water-soluble drugs that can cross biological membranes more efficiently.

One of the most exciting areas of research involving Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) is its potential role in anticancer therapy. Recent studies have demonstrated that molecules with similar structural motifs can inhibit the growth of various cancer cell lines by interfering with key signaling pathways. The aldehyde group can be used to form Schiff bases with amino compounds, leading to novel derivatives that exhibit cytotoxic effects. Additionally, the hydroxyl groups can be glycosylated or incorporated into other biologically active moieties to enhance target specificity.

The compound’s relevance extends beyond oncology. Researchers are exploring its applications in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The pyrrolidinyl ring is known to interact with neurotransmitter receptors, suggesting that derivatives of Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) could serve as potential therapeutics. Furthermore, its ability to cross the blood-brain barrier makes it an ideal candidate for developing treatments that target central nervous system disorders.

In the realm of chemical biology, Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) has been utilized as a tool compound for studying enzyme mechanisms and substrate recognition. Its unique structural features allow researchers to probe the interactions between enzymes and small molecules at a molecular level. This has led to significant insights into how enzymes catalyze reactions and how substrates are oriented within the active site.

The synthesis of Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) presents both challenges and opportunities for synthetic chemists. While the benzaldehyde core can be readily functionalized via classical organic reactions such as condensation and oxidation, introducing the dihydroxy-pyrrolidine moiety requires more sophisticated synthetic strategies. Advances in catalytic methods have made it possible to construct complex heterocycles more efficiently than ever before. These advancements have not only streamlined the synthesis of this compound but also opened doors for exploring related derivatives.

The future prospects for Benzaldehyde, 2-(3,4-dihydroxy-1-pyrrolidinyl) are vast and exciting. As our understanding of biological systems grows deeper, so does our ability to design molecules that interact with them in precise ways. The compound’s unique structural features make it an excellent starting point for developing new drugs and biochemical tools. With continued research and innovation, we can expect to see even more applications emerge from this versatile molecule.